Cas no 1307471-56-2 ((S)-2-Amino-1-(4-dimethylamino-piperidin-1-yl)-propan-1-one)

• Product Name: (S)-2-Amino-1-(4-dimethylamino-piperidin-1-yl)-propan-1-one
• CAS No: 1307471-56-2
• MF: C₁₀H₂₁N₃O
• MW: 199.29324221611
• CID: 2158632
• Update Time: 2025-06-13

(S)-2-Amino-1-(4-dimethylamino-piperidin-1-yl)-propan-1-one Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-1-(4-dimethylamino-piperidin-1-yl)-propan-1-one
• (S)-2-Amino-1-(4-(dimethylamino)piperidin-1-yl)propan-1-one
• AM91780
• (S)-2-Amino-1-(4-dimethylaminopiperidin-1-yl)propan-1-one
• (S)-2-Amino-1-(4-dimethylamino-piperidin-1-yl)-propan-1-one

• Inchi： 1S/C10H21N3O/c1-8(11)10(14)13-6-4-9(5-7-13)12(2)3/h8-9H,4-7,11H2,1-3H3/t8-/m0/s1
• InChI Key： KYZDNLZVOUGUEZ-QMMMGPOBSA-N
• SMILES： O=C([C@H](C)N)N1CCC(CC1)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Topological Polar Surface Area: 49.6

Additional information on (S)-2-Amino-1-(4-dimethylamino-piperidin-1-yl)-propan-1-one

Comprehensive Overview of (S)-2-Amino-1-(4-dimethylamino-piperidin-1-yl)-propan-1-one (CAS No. 1307471-56-2)

The compound (S)-2-Amino-1-(4-dimethylamino-piperidin-1-yl)-propan-1-one (CAS No. 1307471-56-2) is a chiral piperidine derivative with significant potential in pharmaceutical research and development. Its unique structure, featuring a dimethylamino-piperidine moiety and a propan-1-one backbone, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its stereospecific properties, which are critical for designing enantioselective drugs targeting neurological and metabolic disorders.

In recent years, the demand for chiral building blocks like (S)-2-Amino-1-(4-dimethylamino-piperidin-1-yl)-propan-1-one has surged, driven by advancements in asymmetric synthesis and the growing emphasis on precision medicine. This compound’s CAS No. 1307471-56-2 is frequently cited in patent literature, highlighting its role in developing novel kinase inhibitors and GPCR modulators. Its piperidine-based scaffold is particularly attractive for drug discovery, as it mimics natural alkaloids and enhances blood-brain barrier permeability—a hot topic in neurodegenerative disease research.

From a synthetic chemistry perspective, (S)-2-Amino-1-(4-dimethylamino-piperidin-1-yl)-propan-1-one offers versatility in medicinal chemistry optimization. Its propan-1-one group allows for facile derivatization, enabling the creation of libraries for high-throughput screening. The dimethylamino substituent further enhances solubility and bioavailability, addressing a common challenge in drug formulation. These attributes align with current trends in fragment-based drug design, where modular compounds like this are prized for their structural diversity.

The pharmacological relevance of CAS No. 1307471-56-2 extends to its potential applications in central nervous system (CNS) therapeutics. Recent studies suggest that similar piperidine derivatives exhibit affinity for dopamine receptors and serotonin transporters, making them candidates for treating depression and Parkinson’s disease. This connection to mental health research has amplified interest in the compound, especially as global awareness of neuropsychiatric disorders grows. Notably, its (S)-enantiomer configuration ensures higher target specificity, reducing off-target effects—a key consideration in modern drug safety protocols.

In the context of green chemistry, (S)-2-Amino-1-(4-dimethylamino-piperidin-1-yl)-propan-1-one is also gaining attention for its potential to streamline sustainable synthesis routes. Researchers are exploring catalytic asymmetric methods to produce this compound with minimal waste, aligning with the pharmaceutical industry’s shift toward eco-friendly manufacturing. This focus on sustainability resonates with broader societal concerns about environmental impact, further elevating the compound’s profile in academic and industrial circles.

For those searching “piperidine derivatives in drug discovery” or “chiral amine synthesis”, CAS No. 1307471-56-2 represents a compelling case study. Its dual utility as a pharmacophore and a synthetic intermediate underscores its importance in both basic research and applied science. As the field moves toward personalized therapeutics, compounds like this will likely play a pivotal role in bridging the gap between chemical innovation and clinical application.